ethyl 4-{[(2-methoxyphenyl)amino]carbonothioyl}-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(2-methoxyphenyl)carbamothioyl]piperazine-1-carboxylate
• InChI: InChI=1S/C15H21N3O3S/c1-3-21-15(19)18-10-8-17(9-11-18)14(22)16-12-6-4-5-7-13(12)20-2/h4-7H,3,8-11H2,1-2H3,(H,16,22)
• InChI Key: XDSZEMHAGJYCCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=S)NC2=CC=CC=C2OC
• Molecular Formula: C15H21N3O3S
• Molecular Weight: 323.4 g/mol

Description

Ethyl 4-{[(2-methoxyphenyl)amino]carbonothioyl}-1-piperazinecarboxylate, also known as E-64, is a potent inhibitor of cysteine proteases. It was first discovered in the 1970s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

Ethyl 4-{[(2-methoxyphenyl)amino]carbonothioyl}-1-piperazinecarboxylate acts as a potent inhibitor of cysteine proteases by irreversibly binding to the active site of the enzyme. Specifically, it forms a covalent bond with the thiol group of the cysteine residue, which is essential for the catalytic activity of the enzyme. This results in the inhibition of proteolytic activity and the prevention of substrate cleavage.
Biochemical and Physiological Effects:
The inhibition of cysteine proteases by this compound has a number of biochemical and physiological effects. In particular, it has been shown to induce apoptosis in cancer cells by inhibiting the activity of cathepsins B and L, which are involved in the degradation of intracellular proteins. This compound has also been shown to inhibit the production of pro-inflammatory cytokines in macrophages, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-{[(2-methoxyphenyl)amino]carbonothioyl}-1-piperazinecarboxylate in lab experiments is its high potency and specificity for cysteine proteases. It is also relatively stable and easy to use, making it a popular choice for researchers. However, one limitation of this compound is its irreversible binding to cysteine residues, which may make it difficult to study the effects of reversible protease inhibition.

Future Directions

There are a number of potential future directions for research involving ethyl 4-{[(2-methoxyphenyl)amino]carbonothioyl}-1-piperazinecarboxylate. One area of interest is the development of more specific and potent inhibitors of cysteine proteases, which may have applications in the treatment of various diseases. Another area of research is the study of the role of cysteine proteases in various biological processes, such as autophagy and antigen processing. Finally, the potential applications of this compound in the field of drug discovery and development are also an area of interest for future research.

Synthesis Methods

Ethyl 4-{[(2-methoxyphenyl)amino]carbonothioyl}-1-piperazinecarboxylate can be synthesized through a multi-step process that involves the reaction of piperazine with ethyl chloroformate, followed by the addition of 2-methoxyaniline and thiourea. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl 4-{[(2-methoxyphenyl)amino]carbonothioyl}-1-piperazinecarboxylate has a wide range of applications in scientific research, particularly in the field of proteomics. It is commonly used as a tool for the inhibition of cysteine proteases, which play important roles in various biological processes such as apoptosis, autophagy, and antigen processing. This compound has been shown to be effective in inhibiting a number of cysteine proteases, including cathepsins B, H, and L, as well as calpains and caspases.